Cas no 2581763-10-0 (rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide)

• Product Name: rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide
• CAS No: 2581763-10-0
• MF: C₁₂H₁₃F₂NO
• MW: 225.234530210495
• CID: 5943794
• PubChem ID: 165767388
• Update Time: 2025-05-22

rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2581763-10-0
• EN300-26990448
• rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide

• Inchi： 1S/C12H13F2NO/c13-11(14)9-6-7-10(9)15-12(16)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2,(H,15,16)/t9-,10-/m1/s1
• InChI Key： AXJZZDXLVPXOPX-NXEZZACHSA-N
• SMILES： FC([C@@H]1CC[C@H]1NC(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 225.09652036g/mol
• Monoisotopic Mass: 225.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Additional information on rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide

Comprehensive Overview of rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide (CAS No. 2581763-10-0)

The compound rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide (CAS No. 2581763-10-0) is a chiral benzamide derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a difluoromethyl group with a cyclobutyl ring, offering a distinctive scaffold for drug discovery and material science. Researchers are particularly interested in its stereochemistry, as the (1R,2R) configuration plays a critical role in its biological activity and interaction with target proteins.

In recent years, the demand for fluorinated compounds like rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation is a hot topic in medicinal chemistry, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. This compound's difluoromethyl group is a key feature, often associated with improved lipophilicity and binding affinity, making it a valuable candidate for further exploration in drug development.

The synthesis of rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide involves multi-step organic reactions, including cyclobutane ring formation and amide coupling. Its CAS No. 2581763-10-0 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance. The compound's chiral nature also raises questions about enantioselective synthesis, a trending topic in organic chemistry forums and AI-driven research platforms. Scientists frequently search for "chiral benzamide synthesis" or "difluoromethyl cyclobutane applications," reflecting the broader interest in this structural motif.

From a pharmacological perspective, rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide has shown promise in preliminary studies for modulating specific enzyme systems. While detailed mechanistic data remains proprietary, its structural analogs have been investigated for their potential in addressing unmet medical needs. The benzamide moiety, in particular, is a common pharmacophore in kinase inhibitors and GPCR-targeted therapies, aligning with current drug discovery trends.

Beyond pharmaceuticals, this compound's unique properties make it relevant to materials science. The cyclobutyl ring's strain energy and the difluoromethyl group's electronic effects could influence polymer properties or liquid crystal behavior. Such applications are increasingly discussed in interdisciplinary research, bridging chemistry and materials engineering.

Quality control and analytical characterization of rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide require advanced techniques like chiral HPLC and 19F NMR spectroscopy. These methods address common questions about purity and stereochemical integrity, which are crucial for reproducible research. The compound's CAS No. 2581763-10-0 ensures traceability across scientific literature and commercial catalogs.

Environmental and safety assessments of fluorinated compounds remain an active research area, with scientists evaluating their persistence and biodegradation pathways. While rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide is not classified as hazardous, proper handling protocols are essential, as with all laboratory chemicals. This aligns with growing industry focus on green chemistry principles.

In conclusion, rac-N-[(1R,2R)-2-(difluoromethyl)cyclobutyl]benzamide represents an intriguing case study in modern chemical research. Its combination of a strained cyclobutyl ring, difluoromethyl group, and benzamide functionality offers multiple angles for scientific exploration. As research continues, this compound may yield important insights for drug discovery and materials development, addressing some of the most pressing challenges in these fields.